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Compound of Interest

Compound Name: Ethofumesate

Cat. No.: B166128

An In-depth Technical Guide to the Chemical Structure and Synthesis of Ethofumesate

Introduction

Ethofumesate is a selective systemic herbicide belonging to the benzofuran family, widely
utilized for the pre- and post-emergence control of annual grasses and broadleaf weeds in
various crops, including sugar beets, turf, and onions.[1][2] Its mode of action involves the
inhibition of very-long-chain fatty acid synthesis, which disrupts the growth of meristems, slows
cell division, and limits the formation of the waxy cuticle in susceptible plants.[3][4] This
document provides a detailed overview of the chemical structure of ethofumesate and a
comprehensive description of its synthesis pathway, including experimental protocols and
gquantitative data.

Chemical Structure of Ethofumesate

Ethofumesate, with the IUPAC name (+)-2-ethoxy-2,3-dihydro-3,3-dimethylbenzofuran-5-yl
methanesulfonate, is a chiral compound that exists as a racemic mixture of two enantiomers.[1]
The core of the molecule is a benzofuran ring system.
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Identifier Value

Chemical Formula C13H1805S

(2-ethoxy-3,3-dimethyl-2H-1-benzofuran-5-yl)

IUPAC Name

methanesulfonate
CAS Number 26225-79-6
Molecular Weight 286.35 g/mol

CCOC1C(C2=C(01)C=CC(=C2)0S(=0)(=0)C)
(C)C

Canonical SMILES

InChlKey IRCMYGHHKLLGHV-UHFFFAOYSA-N

Synthesis Pathway of Ethofumesate

The commercial production of ethofumesate is a multi-step process. A common and
documented pathway involves the reaction of morpholine with isobutyraldehyde, followed by a
cyclization reaction with p-benzoquinone to form the benzofuran core. This intermediate
subsequently undergoes sulfonation and reaction with ethanol to yield the final product.
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Caption: Synthesis pathway of Ethofumesate from starting materials.
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Experimental Protocols and Quantitative Data

The synthesis of ethofumesate is typically carried out in a series of sequential reactions. The
following protocols are based on a common manufacturing process.

Step 1: Reaction of Morpholine and Isobutyraldehyde

» Methodology: Morpholine and isobutyraldehyde are reacted in an aromatic hydrocarbon
solvent such as benzene, toluene, or xylene.

o Data:
Parameter Value
Reaction Temperature 0-120°C

| Reaction Time | 2 - 10 hours |

Step 2: Cyclization Reaction

» Methodology: The product from Step 1 is reacted with p-benzoquinone in an aromatic
solvent to carry out a cyclization reaction, forming the benzofuran ring structure.

e Data:
Parameter Value
Reaction Temperature 20 -80°C

| Reaction Time | 2 - 10 hours |

Step 3: Sulfonation Reaction

o Methodology: The benzofuran derivative from Step 2 undergoes a sulfonation reaction with
methanesulfonyl chloride. This reaction is conducted in the presence of an acid-binding
agent to neutralize the HCI byproduct. Suitable agents include potassium carbonate, sodium
carbonate, ethylenediamine, or triethylamine.
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e Data:
Parameter Value
Reaction Temperature 20 -80°C

| Reaction Time | 2 - 16 hours |

Step 4: Final Synthesis with Ethanol

» Methodology: The sulfonated intermediate from Step 3 is reacted with ethanol under acidic
conditions (e.g., using hydrochloric acid or sulfuric acid) to generate the final product,

ethofumesate.
e Data:
Parameter Value
Reaction Temperature 10-80°C

| Reaction Time | 2 - 16 hours |

Purification

o Methodology: The final step in the manufacturing process is the purification of the crude
ethofumesate. This is typically achieved through crystallization and recrystallization to
obtain a product of high purity. Equipment such as reaction vessels designed for high
temperatures and pressures, distillation units, and crystallization equipment are essential for

this process.

Logical Workflow for Synthesis

The overall workflow from raw materials to the final purified product involves a sequence of
chemical transformations followed by physical purification steps.
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Caption: General workflow for the production of Ethofumesate.

Conclusion

The synthesis of ethofumesate is a well-established chemical process involving several key
transformations to construct the benzofuran core and subsequently functionalize it to yield the
active herbicide. The process parameters, such as temperature and reaction time, are critical
for optimizing the yield and purity of the final product. The detailed understanding of its
chemical structure and synthesis pathway is essential for researchers and professionals
involved in agrochemical development and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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